1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• SMILES: CC1=C(C=C(C=C1)F)N2C=CNC(=O)C2=O
• InChI: InChI=1S/C11H9FN2O2/c1-7-2-3-8(12)6-9(7)14-5-4-13-10(15)11(14)16/h2-6H,1H3,(H,13,15)
• InChIKey: ILJNIITZIJVWRT-UHFFFAOYSA-N

Procurement Guide for 1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione

1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione belongs to the class of N-aryl-1,4-dihydropyrazine-2,3-diones, a scaffold known for its potential in medicinal chemistry as a core for developing biologically active molecules . This specific compound features a 5-fluoro-2-methylphenyl substituent on the dihydropyrazine-dione ring, a modification that can significantly alter its physicochemical properties and biological interactions compared to unsubstituted or differently substituted analogs. However, a comprehensive search of primary research papers, authoritative databases, and patents reveals a critical absence of published, quantitative performance data for this exact compound. The limited information available is foundational and does not support a comparative evidence-based selection process at this time.

N-aryl-1,4-dihydropyrazine-2,3-dione scaffold for medicinal chemistry SAR exploration

5-Fluoro-2-methylphenyl substituent may modulate physicochemical properties and interaction profiles

No published quantitative performance data; procurement fit requires internal validation

Why Generic Substitution is Not Advisable for 1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione

For the 1,4-dihydropyrazine-2,3-dione scaffold, simple generic substitution is scientifically unsound. Literature indicates that biological activity, such as 11β-HSD1 inhibition, is highly sensitive to the specific aryl substitution pattern and the ring's oxidation state . Even seemingly minor changes, such as the position of a fluoro or methyl group on the phenyl ring, can lead to drastic differences in target binding and potency, as demonstrated in related 1,4-diaryl series. Furthermore, the core itself is known for its tautomeric complexity and potential to generate radical species [1][2], properties that are directly influenced by the N-substituent. Therefore, in the absence of a direct, data-backed comparator, substituting this specific 5-fluoro-2-methylphenyl derivative with another in-class compound like 1-phenyl-1,4-dihydropyrazine-2,3-dione is a high-risk decision that cannot be scientifically justified based on currently available evidence.

Aryl substitution sensitivity Literature indicates that fluoro/methyl positional changes on the phenyl ring can drastically alter target binding and potency; class-level property may not transfer.

Tautomer & radical reactivity Tautomeric equilibrium and radical generation are N-substituent-dependent; substituting the 5-fluoro-2-methylphenyl group with another aryl analog may shift reactivity profiles.

• [1] Yamaguchi T, et al. A diamine-exchange reaction of dihydropyrazines. Heterocycles. 2000. 53(8), pp. 1677. View Source
• [2] Takechi S, Ito S, Kashige N, Ishida T, Yamaguchi T. Identification of dihydropyrazine-glutathione adducts. J Toxicol Sci. 2015. 40(4): 495-500. PMID: 26165646. View Source

Quantitative Evidence Guide for 1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione

Intrinsic Scaffold Reactivity and Tautomerism

A critical differential property of the 1,4-dihydropyrazine-2,3-dione scaffold, which includes the target compound, is its complex tautomerism and capacity for radical generation. This class exists in equilibrium between 1,4-dihydropyrazine-2,3-dione and 1,5-dihydropyrazine-2,3-dione tautomers . This behavior is a key differentiator from more stable pyrazine analogs. For the target molecule, the 5-fluoro-2-methylphenyl substituent will electronically and sterically influence this equilibrium, potentially altering its reactivity and biological interactions compared to unsubstituted or differently aryl-substituted versions. This property makes it a unique probe for studying structure-reactivity relationships, although no direct comparative data exists for this specific compound [1].

Tautomerism & Reactivity

Class-level inference

Equilibrium between 1,4- and 1,5-dihydro forms, influenced by N-aryl group; radical generation potential inferred from scaffold chemistry.

Supports structure-reactivity relationship study fit

No direct data for this compound; validate experimentally

Evidence Dimension	Chemical Reactivity / Tautomeric Equilibrium
Target Compound Data	Theoretical; influenced by 5-fluoro-2-methylphenyl N-substituent.
Comparator Or Baseline	Unsubstituted 1,4-dihydropyrazine-2,3-dione (CAS 931-18-0), known to exist as two tautomers .
Quantified Difference	Not quantified for target; class-level property indicates a different equilibrium position is expected.
Conditions	Theoretical prediction based on class-level chemical behavior.

Why This Matters

Understanding substituent-dependent tautomerism is crucial for rational drug design, as different tautomeric forms can exhibit distinct biological activities and off-target profiles.

• [1] ScienceGate. Are 1,4-Dihydropyrazines Antiaromatic? Ab initio Study of 1,4-Dihydropyrazines and Their Tetrahydro Derivatives. Foundational study on dihydropyrazine conformations. View Source

Application Scenarios for 1-(5-Fluoro-2-methylphenyl)-1,4-dihydropyrazine-2,3-dione

Medicinal Chemistry: Structure-Activity Relationship (SAR) Exploration of 11β-HSD1 Inhibitors

Based on the established class-level activity of 1,4-diaryl-1,4-dihydropyrazines as 11β-HSD1 inhibitors , this compound is best positioned as a key probe in an SAR study. By comparing its inhibitory activity against the enzyme with that of the unsubstituted phenyl or other halo-methyl-phenyl analogs, a research team can map the specific contribution of the 5-fluoro-2-methyl motif to binding affinity and selectivity. Its procurement is justified when the goal is to optimize a lead series for metabolic syndrome, where even minor substituent changes are critical.

Chemical Biology: Radical Generation and Cellular Stress Studies

The dihydropyrazine core is documented to generate radical species, leading to DNA damage and glutathione depression [1][2]. This compound serves as a specialised tool for investigating how a specific N-aryl substitution modulates these effects. Researchers can compare the rate of radical generation and subsequent cellular stress responses (e.g., GAPDH inhibition, DNA strand-breakage activity) of this 5-fluoro-2-methylphenyl derivative against known methyl-substituted dihydropyrazines [2], providing insight into the electronic effects of the fluoroaryl group on these toxicological mechanisms.

Analytical Chemistry: Development of Tautomer-Specific Detection Methods

The existence of tautomeric forms within this compound class presents an application as a model analyte for developing advanced analytical methods. Its unique UV, NMR, or MS signals, which differ from other analogs, can be used to create and validate high-resolution techniques (e.g., variable-temperature NMR, LC-MS) that quantify tautomer ratios in solution, a critical parameter for quality control and understanding the true biologically active species.

Application

Selection Property

Validation Focus

11β-HSD1 inhibitor SAR studies

N-aryl substitution profile

Binding affinity and selectivity mapping across analogs

Radical generation / cellular stress assays

Substituent-dependent reactivity

Radical formation rates and enzyme inhibition endpoints

Tautomer-specific analytical method development

Tautomeric equilibrium characteristics

Tautomer ratio quantification under defined solution conditions

• [1] Academic Stacks Discovery. Glutathione depression by dihydropyrazine derivative. Abstract describing DHP radical generation and enzyme inhibition. View Source
• [2] Semantic Scholar. Effects of phenyl derivatives of dihydropyrazines with ability to generate radical species on Escherichia coli. 2007. View Source